Cas no 738564-96-0 (D-Histidine, N-methyl-)

• Product Name: D-Histidine, N-methyl-
• CAS No: 738564-96-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 559909
• PubChem ID: 45082687
• Update Time: 2025-04-19

D-Histidine, N-methyl- Chemical and Physical Properties

Names and Identifiers

• D-Histidine, N-methyl-
• D-Histidine, N-methyl- (9CI)
• r-methylhistidine
• DTXSID10665326
• (R)-3-(1H-Imidazol-4-yl)-2-(methylamino)propanoic acid
• 738564-96-0
• N-METHYL-D-HISTIDINE
• (2R)-3-(1H-imidazol-4-yl)-2-(methylamino)propanoic acid
• EN300-1132075
• (2R)-3-(1H-imidazol-5-yl)-2-(methylamino)propanoic acid
• SCHEMBL163396

• Inchi： 1S/C7H11N3O2/c1-8-6(7(11)12)2-5-3-9-4-10-5/h3-4,6,8H,2H2,1H3,(H,9,10)(H,11,12)/t6-/m1/s1
• InChI Key： CYZKJBZEIFWZSR-ZCFIWIBFSA-N
• SMILES： OC([C@@H](CC1=CN=CN1)NC)=O

Computed Properties

• Exact Mass: 169.085
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78A^2
• XLogP3: -2.7